Cas no 1214360-23-2 (3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid)

3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid structure
1214360-23-2 structure
Product Name:3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid
CAS No:1214360-23-2
MF:C12H7F3N2O2
MW:268.191393136978
CID:4686284
Update Time:2023-08-15

3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(pyridin-3-yl)-6-(trifluoromethyl)picolinic acid
    • 3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid
    • Inchi: 1S/C12H7F3N2O2/c13-12(14,15)9-4-3-8(10(17-9)11(18)19)7-2-1-5-16-6-7/h1-6H,(H,18,19)
    • InChI Key: CSZQWOJUNHUCOT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C(C(=O)O)=N1)C1C=NC=CC=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Topological Polar Surface Area: 63.1

3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk